molecular formula C9H21NO B1462296 (1-Methoxypropan-2-yl)(pentan-2-yl)amine CAS No. 1019629-55-0

(1-Methoxypropan-2-yl)(pentan-2-yl)amine

Cat. No.: B1462296
CAS No.: 1019629-55-0
M. Wt: 159.27 g/mol
InChI Key: RESDLQQEOJDBFS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(1-Methoxypropan-2-yl)(pentan-2-yl)amine is a secondary amine featuring two distinct substituents: a 1-methoxypropan-2-yl group (a methoxy-substituted isopropyl chain) and a pentan-2-yl group (a branched five-carbon alkyl chain).

Properties

CAS No.

1019629-55-0

Molecular Formula

C9H21NO

Molecular Weight

159.27 g/mol

IUPAC Name

N-(1-methoxypropan-2-yl)pentan-2-amine

InChI

InChI=1S/C9H21NO/c1-5-6-8(2)10-9(3)7-11-4/h8-10H,5-7H2,1-4H3

InChI Key

RESDLQQEOJDBFS-UHFFFAOYSA-N

SMILES

CCCC(C)NC(C)COC

Canonical SMILES

CCCC(C)NC(C)COC

Origin of Product

United States

Comparison with Similar Compounds

Structural Features and Molecular Properties

Compound Name Molecular Formula Molecular Weight Key Substituents Potential Applications Reference
(1-Methoxypropan-2-yl)(pentan-2-yl)amine C₉H₂₁NO 159.27 g/mol Methoxypropan-2-yl, pentan-2-yl Intermediate, agrochemicals? -
(3-Bromo-4-fluorophenyl)methylamine C₁₂H₁₇BrFN 274.17 g/mol Bromo-fluorophenylmethyl, pentan-2-yl Pharmaceutical intermediate
1-(2-Methoxyphenyl)propan-2-amine C₁₀H₁₅NO 165.23 g/mol 2-Methoxyphenyl, methylamino Psychoactive analog (e.g., methoxyamphetamine)
(1-Methoxypropan-2-yl)(methyl)amine C₅H₁₃NO 103.16 g/mol Methoxypropan-2-yl, methyl Laboratory research

Key Observations:

  • Steric Effects : The branched pentan-2-yl group introduces greater steric hindrance than linear alkyl chains, which may affect reactivity in synthetic pathways or binding affinity in bioactive compounds .
  • Electronic Effects : The methoxy group in the target compound and 1-(2-methoxyphenyl)propan-2-amine both donate electron density, but the phenyl ring in the latter enables conjugation, altering electronic properties significantly .

Physicochemical and Functional Differences

  • Basicity: The methoxy group in the target compound likely reduces amine basicity compared to non-oxygenated analogs (e.g., pentan-2-yl(methyl)amine) due to electron donation, which destabilizes the protonated form.
  • Solubility : The methoxy group enhances water solubility relative to purely alkyl-substituted amines but is offset by the hydrophobic pentan-2-yl chain.
  • Stability : Branched alkyl chains (e.g., pentan-2-yl) may confer greater stability against oxidative degradation compared to linear chains .

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